Cas no 89542-35-8 (Benzothiazolium, 3-[(4-methylphenyl)methyl]-, bromide)

Benzothiazolium, 3-[(4-methylphenyl)methyl]-, bromide structure
89542-35-8 structure
Product Name:Benzothiazolium, 3-[(4-methylphenyl)methyl]-, bromide
CAS No:89542-35-8
MF:C15H14BrNS
MW:320.247361660004
CID:597181
PubChem ID:13154507
Update Time:2025-04-19

Benzothiazolium, 3-[(4-methylphenyl)methyl]-, bromide Chemical and Physical Properties

Names and Identifiers

    • Benzothiazolium, 3-[(4-methylphenyl)methyl]-, bromide
    • 3-[(4-methylphenyl)methyl]-1,3-benzothiazol-3-ium,bromide
    • 3-[(4-Methylphenyl)methyl]-1,3-benzothiazol-3-ium bromide
    • AKOS024342266
    • 89542-35-8
    • DTXSID20522714
    • Inchi: 1S/C15H14NS.BrH/c1-12-6-8-13(9-7-12)10-16-11-17-15-5-3-2-4-14(15)16;/h2-9,11H,10H2,1H3;1H/q+1;/p-1
    • InChI Key: DYIUYECNYHLJSN-UHFFFAOYSA-M
    • SMILES: [Br-].S1C=[N+](C2C=CC=CC1=2)CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 319.00303g/mol
  • Monoisotopic Mass: 319.00303g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.1Ų
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